Cas no 47758-37-2 (2,2'-((((9H-Fluorene-9,9-diyl)bis(4,1-phenylene))-bis(oxy))bis(methylene))bis(oxirane))

• Product Name: 2,2'-((((9H-Fluorene-9,9-diyl)bis(4,1-phenylene))-bis(oxy))bis(methylene))bis(oxirane)
• CAS No: 47758-37-2
• MF: C₃₁H₂₆O₄
• MW: 462.535748958588
• MDL: MFCD02171148
• CID: 55724
• PubChem ID: 253660240
• Update Time: 2025-05-19

2,2'-((((9H-Fluorene-9,9-diyl)bis(4,1-phenylene))-bis(oxy))bis(methylene))bis(oxirane) Chemical and Physical Properties

Names and Identifiers

• 2,2'-[9H-Fluoren-9-ylidenebis(4,1-phenyleneoxymethylene)]bis-oxirane
• 9,9-bis[4-(2-glycidyloxyethyl)phenyl]fluorene
• 2,2'-[9H-Fluoren-9-ylidene-bis(4,1-phenyleneoxymethylene)]bis-oxirane
• 9,9-Bis(4-glycidyloxyphenyl)fluorene
• 2,2'-((((9H-Fluorene-9,9-diyl)bis(4,1-phenylene))-bis(oxy))bis(methylene))bis(oxirane)
• 2-[[4-[9-[4-(oxiran-2-ylmethoxy)phenyl]fluoren-9-yl]phenoxy]methyl]oxirane
• Oxirane,2,2'-[9H-fluoren-9-ylidenebis(4,1-phenyleneoxymethylene)]bis-
• TP1079
• TP1080
• 2,2'-((((9H-Fluorene-9,9-diyl)bis(4,1-phenylene))bis(oxy))bis(methylene))bis(oxirane)
• 4,4'-(9-Fluorenylidene)bis(1,2-epoxy-3-phenoxypropane)
• Oxirane, 2,2'-[9H-fluoren-9-ylidenebis(4,1-phenyleneoxymethylene)]bis-
• Oxirane, 2,2'-(9H-fluoren-9-ylidenebis(4,1-phenyleneoxymethylene))bis-
• C31H26O4
• B4269
• D89064
• AKOS015896264
• AMY044
• 2,2'-(4,4'-(9H-fluorene-9,9-diyl)bis(4,1-phenylene))bis(oxy)bis(methylene)dioxirane
• SCHEMBL157321
• Q-200569
• DTXSID70885902
• AS-72664
• FT-0752755
• 2-{[4-(9-{4-[(OXIRAN-2-YL)METHOXY]PHENYL}-9H-FLUOREN-9-YL)PHENOXY]METHYL}OXIRANE
• MFCD02171148
• 2,2-[9h-Fluoren-9-ylidenebis(4,1-phenyleneoxymethylene)]bis-oxirane
• CS-0158715
• 47758-37-2
• 2-(4-{9-[4-(OXIRAN-2-YLMETHOXY)PHENYL]FLUOREN-9-YL}PHENOXYMETHYL)OXIRANE
• LCSAOPVSVLGDLE-UHFFFAOYSA-N

• MDL： MFCD02171148
• Inchi： 1S/C31H26O4/c1-3-7-29-27(5-1)28-6-2-4-8-30(28)31(29,21-9-13-23(14-10-21)32-17-25-19-34-25)22-11-15-24(16-12-22)33-18-26-20-35-26/h1-16,25-26H,17-20H2
• InChI Key： LCSAOPVSVLGDLE-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC(=CC=1)C1(C2C=CC(=CC=2)OCC2CO2)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.18300
• Monoisotopic Mass: 462.183109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6
• Topological Polar Surface Area: 43.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.271
• Melting Point: 157.0 to 161.0 deg-C
• Boiling Point: 603.6±55.0 °C at 760 mmHg
• Flash Point: 147 ºC
• Refractive Index: 1.655
• PSA: 43.52000
• LogP: 5.60490
• Solubility: Not determined

2,2'-((((9H-Fluorene-9,9-diyl)bis(4,1-phenylene))-bis(oxy))bis(methylene))bis(oxirane) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S26; S37/39; S36/37/39; S27
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals High Polymer Materials

Additional information on 2,2'-((((9H-Fluorene-9,9-diyl)bis(4,1-phenylene))-bis(oxy))bis(methylene))bis(oxirane)

Introduction to Compound CAS No. 47758-37-2: 2,2'-((((9H-Fluorene-9,9-diyl)bis(4,1-phenylene))-bis(oxy))bis(methylene))bis(oxirane)

The compound with CAS No. 47758-37-2, commonly referred to as 2,2'-((((9H-Fluorene-9,9-diyl)bis(4,1-phenylene))-bis(oxy))bis(methylene))bis(oxirane), is a highly specialized organic material that has garnered significant attention in the fields of materials science and polymer chemistry. This compound is characterized by its unique structure, which incorporates a fluorene core and epoxide functionalities, making it a versatile building block for advanced materials.

Recent studies have highlighted the potential of this compound in the development of high-performance polymers and composites. The fluorene moiety is known for its excellent electronic properties and thermal stability, while the epoxide groups provide reactivity and the ability to form cross-linked networks. These attributes make the compound ideal for applications in optoelectronics, adhesives, and coatings.

One of the most promising areas of research involving this compound is its use in the synthesis of advanced polymers for electronic devices. The fluorene-based structure has been extensively studied for its role in organic light-emitting diodes (OLEDs), where it contributes to enhanced luminous efficiency and device stability. Additionally, the epoxide functionality allows for controlled polymerization reactions, enabling the creation of materials with tailored mechanical and optical properties.

Recent advancements in green chemistry have also explored the use of this compound in sustainable materials production. Researchers have demonstrated that the compound can be incorporated into biodegradable polymers, offering a potential solution for reducing environmental impact while maintaining high performance. This dual functionality makes it a valuable asset in both traditional and eco-friendly material development.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and epoxidation reactions. The precise control of reaction conditions is crucial to ensure high purity and structural integrity. Innovations in catalytic systems and reaction engineering have significantly improved the yield and scalability of this synthesis process.

The application of this compound extends beyond traditional materials science into emerging fields such as nanotechnology and biomedical engineering. For instance, its compatibility with carbon nanotubes and graphene has been explored for creating hybrid materials with enhanced electrical conductivity and mechanical strength. In the biomedical sector, researchers are investigating its potential as a biocompatible polymer for drug delivery systems and tissue engineering applications.

From an environmental standpoint, the compound's stability under various conditions has been thoroughly examined to assess its suitability for long-term applications. Studies indicate that it exhibits excellent resistance to UV degradation and oxidative stress, making it suitable for outdoor applications such as protective coatings and automotive paints.

In conclusion, CAS No. 47758-37-2 represents a cutting-edge material with vast potential across multiple industries. Its unique combination of structural features and functional groups positions it as a key player in the development of next-generation materials. As research continues to uncover new applications and optimization strategies, this compound is poised to make significant contributions to both academic research and industrial innovation.